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Compound of Interest

Compound Name: 3-Hydroxy-2-pentanone

Cat. No.: B1200202

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 3-
Hydroxy-2-pentanone (CAS No. 3142-66-3), a secondary alpha-hydroxy ketone. While
generally recognized as having a low hazard profile and used as a flavoring agent, adherence
to proper laboratory safety protocols is essential.[1]

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Hydroxy-2-pentanone is
presented below. This data is crucial for safe handling, storage, and emergency response
planning.
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Property Value Source

Molecular Formula C5H1002 ECHEMI[2]

Molecular Weight 102.133 g/mol ECHEMI[2]
Appearance Not specified, likely liquid Inferred from properties
Boiling Point 147-148 °C @ 761 Torr ECHEMI[2]

105.00 to 107.00 °C @ 50.00

PubChem[1]
mm Hg

133-134 °C (Note: This may be
an error in the source data as
) ) it is unusually high for a small
Melting Point ) ECHEMI[2]
molecule of this type and

inconsistent with its boiling

point)
Flash Point 53.8 °C ECHEMI[2]
Density 0.9500 g/cm® @ 20 °C ECHEMI[2]

- 2.907e+05 mg/L @ 25 °C
Water Solubility (estimated) ECHEMI[2]
estimate

Refractive Index 1.418 ECHEMI[2]

Hazard Identification and GHS Classification

According to multiple sources, 3-Hydroxy-2-pentanone is not classified under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[3] A significant
number of reports to the ECHA C&L Inventory indicate that this chemical does not meet the
criteria for GHS hazard classification.[1]

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated 3-Hydroxy-
2-pentanone and expressed "No safety concern at current levels of intake when used as a
flavouring agent."[1]
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Despite the low hazard classification, it is prudent to handle 3-Hydroxy-2-pentanone with the
care required for all laboratory chemicals.

Experimental Protocols: Safe Handling and Storage

Adherence to the following protocols will minimize risk and ensure a safe laboratory

environment.

Handling Procedures

» Ventilation: Handle in a well-ventilated place to avoid the formation and inhalation of aerosols
or vapors.[2]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, including lab coats,
safety glasses with side shields, and chemical-resistant gloves.[2]

e Avoid Contact: Take measures to prevent contact with skin and eyes.[2]

e Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge,
as the material has a flash point of 53.8 °C.[2]

Storage Procedures

o Container: Store in a tightly closed container.
e Environment: Keep in a dry, cool, and well-ventilated place.[2]
e Incompatibilities: Store apart from foodstuff containers or incompatible materials.[2]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 3-Hydroxy-2-pentanone:
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PPE Type

Specification

Eye Protection

Safety glasses with side shields or chemical

goggles.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection

Laboratory coat.

Respiratory Protection

Not typically required under normal use with
adequate ventilation. If aerosols or vapors are
generated, a NIOSH-approved respirator may

be necessary.

First Aid Measures

In the event of exposure, follow these first aid protocols:

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek medical attention.

Spill and Disposal Procedures

o Spill Response: In case of a spill, ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable

container for disposal.
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows.
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General Chemical Handling Workflow
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Caption: General workflow for safe chemical handling.
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First Aid Response for Chemical Exposure
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Caption: First aid decision tree for chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-Hydroxy-2-pentanone | C5H1002 | CID 62484 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1200202?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200202?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-2-pentanone
https://www.echemi.com/sds/24-pentanedione3-hydroxy-6ci8ci9ci-pid_Rock4256.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. echemi.com [echemi.com]

4. download.basf.com [download.basf.com]

5. fishersci.com [fishersci.com]
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pentanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200202#3-hydroxy-2-pentanone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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